[1-benzyl-5-(3-nitrophenyl)sulfanyl-4-propan-2-yl-imidazol-2-yl]methyl carbamate
[1-benzyl-5-(3-nitrophenyl)sulfanyl-4-propan-2-yl-imidazol-2-yl]methyl carbamate
Brand Name:
Vulcanchem
CAS No.:
178979-37-8
VCID:
VC0062484
InChI:
InChI=1S/C21H22N4O4S/c1-14(2)19-20(30-17-10-6-9-16(11-17)25(27)28)24(12-15-7-4-3-5-8-15)18(23-19)13-29-21(22)26/h3-11,14H,12-13H2,1-2H3,(H2,22,26)
SMILES:
CC(C)C1=C(N(C(=N1)COC(=O)N)CC2=CC=CC=C2)SC3=CC=CC(=C3)[N+](=O)[O-]
Molecular Formula:
C21H22N4O4S
Molecular Weight:
426.5 g/mol
[1-benzyl-5-(3-nitrophenyl)sulfanyl-4-propan-2-yl-imidazol-2-yl]methyl carbamate
CAS No.: 178979-37-8
Main Products
VCID: VC0062484
Molecular Formula: C21H22N4O4S
Molecular Weight: 426.5 g/mol
CAS No. | 178979-37-8 |
---|---|
Product Name | [1-benzyl-5-(3-nitrophenyl)sulfanyl-4-propan-2-yl-imidazol-2-yl]methyl carbamate |
Molecular Formula | C21H22N4O4S |
Molecular Weight | 426.5 g/mol |
IUPAC Name | [1-benzyl-5-(3-nitrophenyl)sulfanyl-4-propan-2-ylimidazol-2-yl]methyl carbamate |
Standard InChI | InChI=1S/C21H22N4O4S/c1-14(2)19-20(30-17-10-6-9-16(11-17)25(27)28)24(12-15-7-4-3-5-8-15)18(23-19)13-29-21(22)26/h3-11,14H,12-13H2,1-2H3,(H2,22,26) |
Standard InChIKey | ZZNIXWBTYQDWND-UHFFFAOYSA-N |
SMILES | CC(C)C1=C(N(C(=N1)COC(=O)N)CC2=CC=CC=C2)SC3=CC=CC(=C3)[N+](=O)[O-] |
Canonical SMILES | CC(C)C1=C(N(C(=N1)COC(=O)N)CC2=CC=CC=C2)SC3=CC=CC(=C3)[N+](=O)[O-] |
Synonyms | [1-benzyl-5-(3-nitrophenyl)sulfanyl-4-propan-2-yl-imidazol-2-yl]methyl carbamate |
PubChem Compound | 473956 |
Last Modified | Nov 11 2021 |
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